Cas no 7779-23-9 (Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester)
7779-23-9 structure
Product Name:Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester
CAS No:7779-23-9
MF:C16O2
MW:224.170003890991
CID:564991
Update Time:2025-04-19
Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester
- LINALYL HEXANOATE
- 1,5-Dimethyl-1-vinyl-4-hexenyl hexanoate
- 1,5-dimethyl-1-vinylhex-4-enyl hexanoate
- Linalyl caproate
- Linalyl n-hexanoate
- Hexanoic acid 1-ethenyl-1,5-dimethyl-4-hexenyl ester
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- Inchi: 1S/C16O2/c1-6-8-9-12-15(17)18-16(5,7-2)13-10-11-14(3)4
- InChI Key: QLLNXPLHWWMGGW-UHFFFAOYSA-N
- SMILES: [C][C][C][C][C]C(OC([C]=[C])([C][C]/[C]=C(\[C])/[C])[C])=O |^1:0,8,12,14,15,16,^4:1,2,3,4,9,10,11|
Computed Properties
- Exact Mass: 252.20904
- Monoisotopic Mass: 252.209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 0.886
- Boiling Point: 301 ºC
- Flash Point: 81 ºC
- Refractive Index: 1.457
- PSA: 26.3
- LogP: 4.80100
- FEMA: 2643 | LINALYL HEXANOATE
Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
7779-23-9 (Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester) Related Products
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